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Compound of Interest

Compound Name:
Allyl 4-hydroxy-3-

methoxybenzoate

Cat. No.: B8346634

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Allyl 4-hydroxy-3-methoxybenzoate (commonly known as Allyl Vanillate) presents a dual-

hazard profile that often confuses standard waste streams. While the vanillate core is

structurally similar to benign food additives, the allyl ester moiety introduces reactivity concerns

—specifically polymerization potential and hydrolysis risks—that necessitate a strict organic

waste protocol.

This guide moves beyond generic SDS advice, providing a logic-driven workflow for

researchers to dispose of this compound without compromising safety or regulatory compliance

(RCRA/EPA).

Table 1: Chemical Identity & Physical Properties
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Property Data Operational Implication

CAS Number 66537-55-1
Use this for waste manifesting.

[1]

Molecular Formula C₁₁H₁₂O₄
Organic content; high calorific

value for incineration.

Physical State
Viscous Liquid or Low-Melting

Solid

MP is approx. 30–35°C. May

solidify in cool storage.

Flash Point > 93°C (Estimated)

Class IIIB Combustible. Not a

D001 Ignitable waste unless

mixed with solvents.

Key Functional Groups
1. Phenol (Acidic)2.[2][3] Allyl

Ester (Reactive)

1. Incompatible with strong

bases.2. Potential for peroxide

formation/polymerization.

Hazard Mechanism & Segregation Logic
To dispose of this chemical safely, you must understand why it is hazardous.

The Allyl Risk (Hydrolysis): In the presence of strong acids or bases, the ester bond can

hydrolyze, releasing Allyl Alcohol, a highly toxic lachrymator and liver toxin. Crucial Rule:

Never dispose of Allyl Vanillate in aqueous waste streams, especially those with extreme pH.

The Phenolic Risk (Incompatibility): The phenolic hydroxyl group is weakly acidic. Mixing with

strong oxidizers (e.g., nitric acid, perchlorates) can lead to rapid exothermic oxidation.

Diagram 1: Waste Stream Decision Logic
The following decision tree illustrates the correct classification path for Allyl Vanillate waste.
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Start: Identify Waste State

Pure Substance
(Expired/Excess)

Reaction Mixture
(Solvated)

Solid Waste Stream
(High BTU Incineration)

If Solid

Liquid Waste: Organic
(Code: D001/F003)

If Liquid

Identify Solvent System

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated
(Ethyl Acetate, Methanol)

No Halogens

Liquid Waste: Halogenated
(Code: F002/D001)

Click to download full resolution via product page

Caption: Logical flow for categorizing Allyl Vanillate waste based on its physical state and

solvation.

Step-by-Step Disposal Protocol
Phase A: Preparation & PPE

Gloves: Nitrile (0.11 mm minimum) is sufficient for splash protection. For prolonged handling

or spill cleanup, use Silver Shield/4H laminate gloves to prevent permeation of the allyl

moiety.

Eye Protection: Chemical splash goggles.

Ventilation: All transfers must occur inside a certified fume hood.
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Phase B: Container Selection & Transfer
Select Container:

Liquids: Use High-Density Polyethylene (HDPE) or amber glass jerrycans.

Solids: Use wide-mouth HDPE jars.

Note: Avoid metal containers if the waste is acidic or contains free phenols, as corrosion

may occur over long storage periods.

Transfer:

If the substance has solidified (MP ~30°C), gently warm the original container in a water

bath (<50°C) to liquefy for easier transfer, OR chip it out using a non-sparking spatula.

Do not use acetone to rinse the container into a drain. All rinsate must be collected into the

organic waste container.

Phase C: Labeling & Storage
Primary Label: "Hazardous Waste - Organic."

Constituents: List "Allyl 4-hydroxy-3-methoxybenzoate" explicitly.

Hazard Checkboxes: Check "Irritant" and "Combustible" (if in combustible solvent).

Storage: Store in a cool, dry area away from direct sunlight. Ensure the cap is vented if there

is any risk of ongoing reaction, though pure allyl vanillate is stable.

Emergency Spill Response Workflow
In the event of a spill, immediate containment is required to prevent the release of vapors and

environmental contamination.[4]

Spill Detected 1. Evacuate & Ventilate
(Remove Ignition Sources)

2. Don PPE
(Nitrile + Goggles)

3. Containment
(Use Vermiculite/Sand)

4. Collection
(Scoop to HDPE Pail)

Do NOT use
Paper Towels (Fire Risk) 5. Decontamination

(Soap/Water Wash) 6. Hazardous Waste Tag
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Caption: Operational workflow for mitigating Allyl Vanillate spills. Note the prohibition of

combustible absorbents for bulk spills.

Critical Note on Absorbents: For bulk spills (>100mL), avoid using simple paper towels or

sawdust, as the high surface area combined with the combustible nature of allyl esters can

increase fire risk. Use inert absorbents like vermiculite, diatomaceous earth, or commercial spill

pads.

Regulatory Compliance (RCRA)[7][8]
In the United States, Allyl Vanillate is not explicitly listed on the EPA's "P" (Acutely Hazardous)

or "U" (Toxic) lists [1]. However, the generator is responsible for determining if the waste

exhibits hazardous characteristics.[5]

Ignitability (D001): Only applicable if the waste formulation has a flash point <60°C. Pure Allyl

Vanillate likely does not meet this, but if mixed with Acetone/Hexane, it is D001.

Toxicity (D004-D043): Does not contain heavy metals or regulated pesticides.

Best Practice: Even if "Non-Regulated" by strict definition, always manage as Non-

Halogenated Organic Waste destined for fuel blending or incineration. This ensures the

destruction of the biologically active allyl group and prevents aquatic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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